BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Solubility of
Acid Orange 74

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid Orange 74

Cat. No.: B8235424

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the monoazo dye,
Acid Orange 74 (C.1. 18745). While precise quantitative solubility data is not readily available
in public literature, this document summarizes its known qualitative solubility in water and
ethanol and furnishes a detailed experimental protocol for its quantitative determination.

Introduction to Acid Orange 74

Acid Orange 74 is a metallized acid dye, appearing as a dark brown powder.[1][2] It is utilized
in the dyeing and direct printing of wool, silk, and polyamide fibers, as well as for coloring
leather and anodized aluminum.[1][2][3] Its chemical structure and properties are summarized
in the table below.

Property Value

C.l. Name Acid Orange 74
C.I. Number 18745

CAS Number 10127-27-2
Molecular Formula C16H12NsNaO+S
Molecular Weight 441.35 g/mol
Appearance Dark brown powder
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Qualitative Solubility of Acid Orange 74

Acid Orange 74 is qualitatively described as soluble in water, producing an orange solution. It
Is also soluble in ethanol. Some sources indicate it is slightly soluble in soluble fiber elements.

Table 1: Qualitative Solubility of Acid Orange 74

Solvent Solubility
Water Soluble
Ethanol Soluble

Note: Quantitative solubility data (e.g., in g/L or mol/L at specific temperatures) for Acid
Orange 74 in water and ethanol is not readily available in published scientific literature. The
experimental protocol provided in the following section outlines a methodology to determine
these values.

Experimental Protocol for Quantitative Solubility
Determination

The following protocol details a reliable method for determining the saturation solubility of Acid
Orange 74 in water and ethanol. This method is based on the principle of reaching equilibrium
saturation followed by quantitative analysis of the dissolved dye.

3.1. Principle

An excess amount of Acid Orange 74 is agitated in the solvent of interest (water or ethanol) at
a constant temperature for a sufficient duration to achieve equilibrium. After reaching
equilibrium, the undissolved solid is removed by filtration, and the concentration of the
dissolved dye in the saturated solution is determined using a suitable analytical method, such
as UV-Vis spectrophotometry or gravimetric analysis.

3.2. Materials and Apparatus

e Acid Orange 74 (high purity)
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e Deionized water

» Absolute ethanol

o Analytical balance (x0.1 mg)

o Thermostatic shaker bath or magnetic stirrer with temperature control
o Calibrated flasks

e Syringes and syringe filters (0.45 pm)

o UV-Vis spectrophotometer and cuvettes

e Drying oven

» Desiccator

3.3. Experimental Workflow
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Workflow for Solubility Determination

Preparation Equilibration
Prepare stock and standard solutions of Acid Orange 74 Add excess Acid Orange 74 to solvent in sealed vials
Generate calibration curve using UV-Vis spectrophotometer Agitate at constant temperature (e.g., 25°C) for 24-48 hours

Ana$/5i3

Allow undissolved solid to settle

;

Filter supernatant through a 0.45 pm syringe filter

;

Measure absorbance of the filtrate

:

Calculate solubility using the calibration curve

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Acid Orange 74.

3.4. Detailed Procedure

¢ Preparation of Standard Solutions and Calibration Curve:
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o Prepare a stock solution of Acid Orange 74 of a known concentration (e.g., 100 mg/L) in
the desired solvent (water or ethanol).

o From the stock solution, prepare a series of standard solutions of decreasing
concentrations through serial dilution.

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) for Acid Orange 74.

o Plot a calibration curve of absorbance versus concentration.

o Preparation of Saturated Solutions:
o Add an excess amount of Acid Orange 74 to several sealed vials.
o Add a known volume of the solvent (water or ethanol) to each vial.

o Place the vials in a thermostatic shaker and agitate at a constant temperature (e.g., 25 °C)
for a predetermined time (e.g., 24 to 48 hours) to ensure equilibrium is reached.

e Sample Analysis:

[¢]

After equilibration, allow the vials to stand undisturbed for a sufficient time to allow the
undissolved solid to settle.

o Carefully withdraw a sample of the supernatant using a syringe and immediately filter it
through a 0.45 pm syringe filter into a clean vial.

o Dilute the filtered saturated solution with the solvent as necessary to bring the absorbance
within the linear range of the calibration curve.

o Measure the absorbance of the diluted solution using the UV-Vis spectrophotometer at the
Amax.

» Calculation of Solubility:

o Using the equation from the calibration curve, determine the concentration of the diluted
solution.
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o Calculate the concentration of the original saturated solution by accounting for the dilution
factor.

o The calculated concentration represents the solubility of Acid Orange 74 in the solvent at
the specified temperature.

3.5. Gravimetric Method (Alternative)
» Follow steps 2 and 3a-b from the procedure above.

o Accurately transfer a known volume of the filtered saturated solution to a pre-weighed, dry
container.

o Evaporate the solvent completely in a drying oven at an appropriate temperature.

+ Cool the container in a desiccator and weigh it.

o The difference in weight corresponds to the mass of the dissolved Acid Orange 74.
e Calculate the solubility in g/L.

Factors Influencing Solubility

The solubility of Acid Orange 74 can be influenced by several factors, which should be
controlled during experimental determination.

Factors Influencing Solubility

Solubility of
Acid Orange 74

generally increases
with temperature

impurities can alter
solubility

can affect ionization like dissolves like

Temperature pH of the Solution Purity of the Dye Solvent Polarity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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